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Compound of Interest

Compound Name: 2-Methoxypropyl acetate

Cat. No.: B008391 Get Quote

For: Researchers, Scientists, and Drug Development Professionals

Introduction
2-Methoxypropyl acetate, identified by the CAS number 70657-70-4, is a colorless,

moderately volatile solvent with a mild, pleasant odor.[1] It is the beta-isomer (β-isomer) of

propylene glycol monomethyl ether acetate (PGMEA) and is a member of the P-series glycol

ethers family.[1][2] Its unique chemical structure, containing both an ether and an ester

functional group, grants it excellent solvency for a wide range of natural and synthetic resins,

waxes, fats, and oils.[3] This versatility makes it a critical component in numerous industrial and

high-tech applications, including coatings, printing inks, electronics manufacturing, and

potentially as a solvent in pharmaceutical synthesis.[1][3][4] This document provides an in-

depth technical overview of its chemical properties, synthesis, applications, analytical methods,

and toxicological profile.

Physicochemical and Computational Data
The fundamental properties of 2-Methoxypropyl acetate are summarized below. This data is

essential for its proper handling, application, and analysis.
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Property Value Reference(s)

CAS Number 70657-70-4 [1][5]

Molecular Formula C₆H₁₂O₃ [2][5]

Molecular Weight 132.16 g/mol [5][6]

Synonyms
2-Methoxy-1-propyl acetate, β-

PGMEA
[2][7]

Appearance Colorless liquid [1][8]

Boiling Point 154.8 °C [5]

Density 0.959 g/cm³ [5]

SMILES CC(COC(=O)C)OC [5]

InChI Key
BTZVKSVLFLRBRE-

UHFFFAOYSA-N
[7]

Topological Polar Surface Area

(TPSA)
35.53 Å² [6]

LogP (octanol-water partition

coefficient)
0.5844 [6]

Synthesis and Manufacturing
The industrial production of 2-methoxypropyl acetate is primarily achieved through two main

chemical pathways: direct esterification and transesterification.[9]

Synthesis Routes
1. Acid-Catalyzed Direct Esterification: This is the most common method for synthesizing 2-
methoxypropyl acetate.[9] It involves the direct reaction of 2-methoxypropanol with acetic

acid in the presence of an acid catalyst.[9] Solid acid catalysts, such as the ion-exchange resin

Amberlyst-15, are frequently used in industrial settings to facilitate the reaction and simplify

catalyst removal.[4][9] The reaction is reversible, and the removal of the water byproduct is

crucial to drive the equilibrium towards the formation of the ester product.[9]
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2. Transesterification (Ester Exchange): An alternative route is the transesterification of 2-

methoxypropanol with another ester, like methyl acetate or ethyl acetate.[9] This process is

also catalyzed and can be advantageous as it may proceed under milder conditions and avoids

the production of water, which can simplify the purification process.[9]

Industrial Manufacturing Workflow
Industrial-scale production often employs continuous processes, such as reactive distillation, to

maximize efficiency and product yield.[4][9] This approach combines the chemical reaction and

the separation of byproducts into a single unit, allowing for the continuous removal of water to

overcome equilibrium limitations and achieve high conversion rates.[9]
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Fig 1: Industrial synthesis via continuous reactive distillation.
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Experimental Protocol: Laboratory-Scale Esterification
This protocol describes a generalized lab-scale synthesis of 2-methoxypropyl acetate.

Apparatus Setup: Assemble a round-bottom flask equipped with a magnetic stirrer, a heating

mantle, a reflux condenser, and a Dean-Stark trap (to remove water).

Charging Reactants: To the flask, add 2-methoxypropanol (1.0 molar equivalent) and acetic

acid (1.2 molar equivalents).[10]

Catalyst Addition: Add a catalytic amount of a strong acid, such as hydrochloric acid or a

solid acid catalyst like Amberlyst-15 (0.05 to 1 wt%).[9][10]

Reaction: Heat the mixture to reflux (typically 80 to 150 °C).[10] The water produced during

the reaction will be collected in the Dean-Stark trap, driving the reaction to completion.

Monitoring: Monitor the reaction progress by tracking the amount of water collected or by

using analytical techniques like GC-FID.

Workup and Purification: Once the reaction is complete, cool the mixture to room

temperature. Neutralize the acid catalyst (if liquid) with a mild base (e.g., sodium bicarbonate

solution). Separate the organic layer, wash it with brine, and dry it over an anhydrous salt

(e.g., MgSO₄).

Isolation: Purify the crude product via fractional distillation to obtain pure 2-methoxypropyl
acetate.

Industrial and Research Applications
2-Methoxypropyl acetate's excellent solvency and favorable physical properties make it a

valuable compound in a variety of sectors.
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Industry Sector Application Function Reference(s)

Paints & Coatings

High-solids acrylic

resins, waterborne

coatings, floor

polishes

Solvent, coalescing

aid, flow and leveling

agent

[1][3]

Electronics

Semiconductor

manufacturing,

photoresist

formulations

High-purity solvent [1][4]

Printing

Inks for ball-point and

felt-tipped pens,

flexographic/gravure

inks

Solvent, flow improver [1][3]

Cleaners
Light-duty industrial

cleaners
Resin solvent [1]

Adhesives & Sealants Formulations
Solvent for bonding

and flexibility
[3][8]

Pharmaceuticals
API synthesis, drug

delivery systems

Reaction and

formulation solvent
[4]

Water Treatment Wastewater additive Cross-linking agent [5]

Textiles & Leather
Dye solutions and

pastes
Solvent [3]

Analytical Methodologies
Accurate detection and quantification of 2-methoxypropyl acetate are critical for quality

control, environmental monitoring, and occupational safety. Gas chromatography is the

cornerstone technique for its analysis.[9]

Key Analytical Techniques
Gas Chromatography-Flame Ionization Detection (GC-FID): This is the most common and

robust method for quantifying 2-methoxypropyl acetate. The compound is volatile and
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responds well to the FID detector.[11]

Gas Chromatography-Mass Spectrometry (GC-MS): Used for definitive identification of the

compound, especially in complex matrices, by providing mass spectral data.[11]

High-Performance Liquid Chromatography (HPLC): A reverse-phase (RP) HPLC method has

also been developed for its analysis, which can be useful for non-volatile matrices or for

simultaneous analysis with other compounds.[7]

Air Sample
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Solvent
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Charcoal Tube GC Injection

Methylene Chloride/
Methanol Eluent GC-FID Analysis
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Quantification

Click to download full resolution via product page

Fig 2: Workflow for occupational air monitoring of 2-methoxypropyl acetate.

Experimental Protocol: GC-FID Analysis of Air Samples
This protocol is based on established methods for monitoring workplace exposure.[12]

Sample Collection: Draw a known volume of air (e.g., 10 L at 0.1 L/min) through a solid

sorbent tube, such as a coconut shell charcoal tube.[12]

Sample Preparation:

Break open the sorbent tube and transfer the front and back sections to separate 2 mL

vials.

Add 1 mL of desorption solvent, typically 95/5 (v/v) methylene chloride/methanol, to each

vial.[12]

Cap the vials and allow them to stand for at least 30 minutes with occasional agitation to

ensure complete desorption.

Instrument Setup (Typical GC-FID Conditions):
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Column: A capillary column suitable for volatile organic compounds (e.g., DB-WAX or

equivalent).

Injector: Split/splitless injector, temperature ~250°C.

Oven Program: Start at a low temperature (e.g., 40°C), hold for a few minutes, then ramp

at a controlled rate (e.g., 10°C/min) to a final temperature (e.g., 200°C).

Detector: Flame Ionization Detector (FID), temperature ~275°C.

Carrier Gas: Helium or Hydrogen.

Calibration: Prepare a series of calibration standards of 2-methoxypropyl acetate in the

desorption solvent across a range of concentrations relevant to the expected sample levels.

Analysis: Inject an aliquot (e.g., 1 µL) of the calibration standards and the desorbed samples

into the GC-FID system.

Quantification: Identify the 2-methoxypropyl acetate peak in the chromatograms based on

its retention time. Construct a calibration curve by plotting the peak area versus

concentration for the standards. Use the regression equation from the curve to calculate the

concentration of 2-methoxypropyl acetate in the samples.

Toxicology and Safety Profile
Understanding the toxicology of 2-methoxypropyl acetate is critical for ensuring safe handling

and defining exposure limits. The primary concerns are its flammability and reproductive

toxicity.[13][14]

Hazard Classification
The substance is classified under the Globally Harmonized System (GHS) with several

significant hazards.
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Hazard Code Hazard Statement Classification Reference(s)

H226
Flammable liquid and

vapour

Flammable Liquid,

Cat. 3
[13][14]

H360D
May damage the

unborn child

Reproductive Toxicity,

Cat. 1B
[13][14]

H335
May cause respiratory

irritation

STOT Single

Exposure, Cat. 3
[13][14]

H370
Causes damage to

organs

STOT Single

Exposure, Cat. 1
[13]

H301+H311+H331

Toxic if swallowed, in

contact with skin or if

inhaled

Acute Toxicity, Cat. 3 [13]

Mechanism of Toxicity
The toxic effects of many glycol ethers are not caused by the parent compound but are

mediated by their metabolites.[9] For 2-methoxypropyl acetate, the proposed toxic pathway

involves enzymatic hydrolysis to 2-methoxypropanol, followed by oxidation to 2-

methoxypropionic acid. This acid metabolite is believed to be the active teratogen, similar to the

mechanism observed with other glycol ethers.[15]
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Fig 3: Proposed metabolic pathway leading to developmental toxicity.

Animal studies have confirmed that 2-methoxypropyl acetate is teratogenic in rats and

rabbits.[15] At high concentrations, it has also been shown to cause irritation, reduced body

weight, and thymic atrophy in rats.[16]

Safety and Handling
Due to its hazardous properties, strict safety protocols must be followed when handling 2-
methoxypropyl acetate.

Ventilation: Always use in a well-ventilated area or under a chemical fume hood to minimize

inhalation exposure.[13][14]

Ignition Sources: Keep away from heat, sparks, open flames, and other ignition sources. The

substance is flammable, and its vapors can form explosive mixtures with air.[13][17]
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Grounding: Ground and bond containers and receiving equipment during transfers to prevent

static electricity buildup and discharge.[13][14]

Personal Protective Equipment (PPE): Wear appropriate protective gloves, safety goggles or

a face shield, and protective clothing to prevent skin and eye contact.[13][17]

Storage: Store in a cool, dry, well-ventilated place in tightly closed containers, protected from

sunlight.[13][14]

Spills: In case of a spill, remove all ignition sources. Absorb the spill with an inert material

(e.g., sand, vermiculite) and place it in a suitable, closed container for disposal.[17]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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